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Compound of Interest

Compound Name:
2-(2-Bromo-5-

methoxyphenyl)ethanol

Cat. No.: B1279433 Get Quote

Introduction
2-(2-Bromo-5-methoxyphenyl)ethanol is a valuable building block in organic synthesis,

particularly in the development of pharmaceutical compounds and other complex organic

molecules. This document provides a detailed protocol for the laboratory synthesis of 2-(2-
Bromo-5-methoxyphenyl)ethanol via the reduction of 2-(2-bromo-5-methoxyphenyl)acetic

acid. The described method utilizes a sodium borohydride and iodine reagent system in

tetrahydrofuran, a common and effective procedure for the reduction of carboxylic acids to their

corresponding primary alcohols.

Materials and Reagents
A comprehensive list of the necessary materials and reagents for this synthesis is provided

below.
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Reagent/Materi

al
Formula

Molar Mass (

g/mol )
CAS Number

Key

Properties/Haza

rds

2-(2-bromo-5-

methoxyphenyl)a

cetic acid

C₉H₉BrO₃ 245.07 86826-93-9 Starting material

Sodium

borohydride
NaBH₄ 37.83 16940-66-2

Reducing agent,

water-reactive

Iodine I₂ 253.81 7553-56-2
Oxidizing agent,

harmful if inhaled

Tetrahydrofuran

(THF),

anhydrous

C₄H₈O 72.11 109-99-9

Solvent,

flammable,

peroxide-former

Hydrochloric acid

(1 M)
HCl 36.46 7647-01-0

Corrosive, used

for quenching

Sodium

thiosulfate

(saturated

solution)

Na₂S₂O₃ 158.11 7772-98-7
Used to quench

excess iodine

Ethyl acetate C₄H₈O₂ 88.11 141-78-6

Extraction

solvent,

flammable

Brine (saturated

NaCl solution)
NaCl 58.44 7647-14-5 Used for washing

Anhydrous

magnesium

sulfate

MgSO₄ 120.37 7487-88-9 Drying agent

Experimental Protocol
This protocol outlines the step-by-step procedure for the reduction of 2-(2-bromo-5-

methoxyphenyl)acetic acid to 2-(2-Bromo-5-methoxyphenyl)ethanol.
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1. Reaction Setup:

In a dry, round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve 2-

(2-bromo-5-methoxyphenyl)acetic acid in anhydrous tetrahydrofuran (THF).

Stir the solution at room temperature until the starting material is completely dissolved.

2. Addition of Sodium Borohydride:

To the stirred solution, carefully add sodium borohydride in portions at room temperature.

Continue stirring the mixture until the evolution of hydrogen gas ceases.

3. Formation of the Reducing Agent:

Cool the reaction mixture to 0 °C using an ice bath.

Prepare a solution of iodine in anhydrous THF.

Slowly add the iodine solution dropwise to the cooled reaction mixture. A gradual evolution of

hydrogen gas will be observed.

4. Reaction Progression:

After the complete addition of the iodine solution, allow the reaction mixture to warm to room

temperature and stir for an additional 1-2 hours. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

5. Quenching the Reaction:

Once the reaction is complete, cool the flask again in an ice bath.

Carefully quench the reaction by the slow, dropwise addition of 1 M hydrochloric acid (HCl)

until the effervescence stops. This step neutralizes the excess sodium borohydride.

6. Work-up and Extraction:
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If the solution has a persistent iodine color, add a saturated solution of sodium thiosulfate

dropwise until the color disappears.

Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x).

Combine the organic layers and wash them successively with water and brine.

7. Drying and Solvent Removal:

Dry the combined organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain the crude product.

8. Purification:

The crude 2-(2-Bromo-5-methoxyphenyl)ethanol can be purified by column

chromatography on silica gel to yield the final product.

Experimental Workflow Diagram
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Synthesis of 2-(2-Bromo-5-methoxyphenyl)ethanol

Reaction

Work-up & Purification

Dissolve 2-(2-bromo-5-methoxyphenyl)acetic acid in THF

Add Sodium Borohydride

Cool to 0 °C

Add Iodine solution in THF

Stir at Room Temperature

Quench with 1M HCl

Extract with Ethyl Acetate

Wash with Water and Brine

Dry with MgSO4

Evaporate Solvent

Purify by Column Chromatography
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Caption: Workflow for the synthesis of 2-(2-Bromo-5-methoxyphenyl)ethanol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1279433?utm_src=pdf-body-img
https://www.benchchem.com/product/b1279433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Precautions
This synthesis should be performed in a well-ventilated fume hood.

Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-

resistant gloves, must be worn at all times.

Sodium borohydride is water-reactive and can release flammable hydrogen gas. Handle with

care and avoid contact with water.

Tetrahydrofuran is highly flammable and can form explosive peroxides. Use from a freshly

opened bottle or test for peroxides before use.

Iodine is corrosive and harmful if inhaled. Avoid breathing its vapors.

Handle hydrochloric acid with care as it is corrosive.

To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of 2-(2-
Bromo-5-methoxyphenyl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279433#step-by-step-laboratory-synthesis-of-2-2-
bromo-5-methoxyphenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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